Cas no 1353986-45-4 (2-Amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide)

• Product Name: 2-Amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide
• CAS No: 1353986-45-4
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 2161780
• Update Time: 2025-11-01

2-Amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(2-bromo-benzyl)-n-isopropyl-acetamide
• 2-Amino-N-(2-bromobenzyl)-N-isopropylacetamide
• AM94820
• 2-Amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide

• Inchi： 1S/C12H17BrN2O/c1-9(2)15(12(16)7-14)8-10-5-3-4-6-11(10)13/h3-6,9H,7-8,14H2,1-2H3
• InChI Key： GTFLAHFWMIXQAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN(C(CN)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide

Professional Introduction to Compound with CAS No. 1353986-45-4 and Product Name: 2-Amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide

2-Amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide (CAS No. 1353986-45-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, exhibits promising potential in various biochemical applications, particularly in the development of novel therapeutic agents. The presence of both amino and bromo substituents in its molecular framework makes it a versatile intermediate for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

The structure of 2-amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide features a benzyl group linked to an isopropyl-substituted acetamide backbone, with an amino group at one terminus and a bromo substituent on the benzyl ring. This configuration provides multiple sites for chemical modification, making it an invaluable building block in medicinal chemistry. The bromo-benzyl moiety, in particular, is a key feature that facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures found in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The acetamide functional group in 2-amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide is known to enhance solubility and bioavailability, making it an attractive scaffold for drug design. Moreover, the isopropyl group contributes to steric hindrance, which can be strategically exploited to modulate binding interactions with biological targets. These structural attributes have positioned this compound as a candidate for further exploration in the quest for novel therapeutics.

One of the most compelling aspects of 2-amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. The benzyl and isopropyl substituents can be engineered to interact with specific pockets on kinase active sites, while the amino and bromo groups provide handles for further derivatization. Recent studies have demonstrated that analogs bearing similar structural motifs exhibit inhibitory activity against various kinases, highlighting the compound's promise as a lead molecule.

Another area where this compound shows promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. The bromo-benzyl group can be incorporated into molecules designed to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary investigations have suggested that derivatives of 2-amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide exhibit antibacterial properties against certain resistant strains, underscoring its potential as a starting point for antimicrobial drug discovery.

The synthesis of 2-amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide typically involves multi-step organic transformations, starting from commercially available precursors such as bromobenzaldehyde and isopropylamine. The introduction of the amino group followed by acetylation forms the acetamide moiety, while subsequent bromination at the benzyl position completes the molecular structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 2-amino-N-(2-bromo-benzyl)-N-isopropyl-acetamide (CAS No. 1353986-45-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. Its ability to serve as a precursor for kinase inhibitors and antimicrobial agents positions it as a valuable asset in modern medicinal chemistry research. As scientific understanding continues to evolve, further exploration into this compound's derivatives promises to yield novel therapeutic entities that address unmet medical needs.